2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methyl-11-(2-phenylethyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C17H15N5O/c1-12-19-17-18-11-14-15(22(17)20-12)8-10-21(16(14)23)9-7-13-5-3-2-4-6-13/h2-6,8,10-11H,7,9H2,1H3
• InChI Key: FOJLJYSMBZVQQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CCC4=CC=CC=C4
• Molecular Formula: C17H15N5O
• Molecular Weight: 305.33 g/mol

Description

2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery. This compound is a heterocyclic molecule that contains both nitrogen and carbon atoms, and it has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one involves its interaction with the adenosine A2A receptor. This compound binds to the receptor and activates a signaling pathway that leads to various physiological effects. The exact mechanism of action is still being studied, but it is believed that this compound could modulate the activity of the adenosine A2A receptor and affect its downstream signaling pathways.
Biochemical and Physiological Effects
2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of phosphodiesterase, an enzyme that is involved in the regulation of intracellular signaling pathways. This compound has also been shown to have anti-inflammatory and neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one for lab experiments is its relatively simple synthesis method. This compound can be synthesized using commercially available starting materials and standard laboratory equipment. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research on 2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one. One direction is to further investigate its mechanism of action and its interaction with the adenosine A2A receptor. This could lead to the development of more potent and selective compounds that target this receptor. Another direction is to explore the potential applications of this compound in the treatment of various diseases, such as Parkinson's disease and cancer. Finally, future research could focus on improving the synthesis method of this compound to increase its yield and purity.

Scientific Research Applications

2-methyl-7-(2-phenylethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has potential applications in drug discovery due to its ability to interact with specific receptors in the body. This compound has been shown to have an affinity for the adenosine A2A receptor, which is involved in various physiological processes, including neurotransmission, inflammation, and immune response. Therefore, this compound could be used as a starting point for the development of new drugs that target the adenosine A2A receptor.